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Compound of Interest

Compound Name: Rubreserine

Cat. No.: B1680255

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toxoplasma gondii is an obligate intracellular protozoan parasite capable of causing severe
disease, particularly in immunocompromised individuals and during congenital infection. The
current therapeutic options are limited and can be associated with significant side effects,
necessitating the discovery of novel anti-toxoplasmic agents. Rubreserine, a natural product,
has been identified as a promising inhibitor of Toxoplasma gondii proliferation. These
application notes provide detailed protocols for the in vitro assessment of rubreserine's
efficacy and mechanism of action against the tachyzoite stage of T. gondii.

Rubreserine targets the folate biosynthesis pathway, a critical metabolic route for the
parasite's survival and replication. Specifically, it inhibits the glutamine amidotransferase
activity of the bifunctional glutamine amidotransferase/aminodeoxychorismate synthase (GAT-
ADCS), an enzyme absent in its mammalian hosts. This targeted action provides a basis for
selective toxicity against the parasite.

Physicochemical Properties of Rubreserine

A summary of the key physicochemical properties of rubreserine is presented in Table 1. This
information is essential for the proper handling, storage, and preparation of the compound for
in vitro assays.
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Property Value Reference
Molecular Formula C13H16N202

Molecular Weight 232.28 g/mol

CAS Number 18455-27-1

Appearance Dark red crystals

Solubility Soluble in DMSO

Dry, dark at 0-4°C (short-term)
Storage
or -20°C (long-term)

In Vitro Efficacy and Cytotoxicity of Rubreserine

The inhibitory activity of rubreserine against T. gondii tachyzoites and its toxicity towards a
host cell line are summarized in Table 2. The selectivity index (SI) indicates the compound's
specificity for the parasite.

Parameter Value Host Cell Line Reference

Human Foreskin

ICs0 vs. T. gondii 20 uM ]
Fibroblasts (HFF)

Human Foreskin

CCso vs. Host Cells > 50 uM _
Fibroblasts (HFF)

Selectivity Index (SI) >25

Note: The Selectivity Index is calculated as CCso / ICso.

Signaling Pathway of Rubreserine Inhibition in
Toxoplasma gondii

The mechanism of action of rubreserine involves the disruption of the folate biosynthesis
pathway in Toxoplasma gondii. The following diagram illustrates the targeted step.
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Inhibition by Rubreserine
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Anti-Toxoplasma Proliferation Assay Workflow Host Cell Cytotoxicity Assay Workflow

(Seed HFF cells in 96-well plate) (Seed HFF cells in 96-well plate)
; ;

Cnfect with T. gondii tachyzoites) Gdd serial dilutions of Rubreserine)
; ;

Gdd serial dilutions of Rubreserine) Encubate for 48 hours)

; ;

Encubate for 48 hours) (Perform Resazurin/MTT assa;)
; ;

(Assess parasite proliferation) (Measure fluorescence/absorbance)
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Folate Pathway Rescue Assay Workflow

[Infect HFF cells with T. gondiD
Cl'reat with Rubreserine (at ICSO)J

Add pABA or 5-FTHF

:

Incubate for 48 hours

[Assess parasite proIiferatiorD

Analyze for growth rescue
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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